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Compound of Interest

Compound Name: 6-Hydroxytropinone

Cat. No.: B15593577

The proper disposal of 6-Hydroxytropinone is critical to ensure laboratory safety and
environmental protection. This guide provides detailed procedures for its disposal, aligned with
general best practices for chemical waste management. Researchers, scientists, and drug
development professionals should adhere to these steps to mitigate risks and ensure
compliance with safety regulations.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 6-
Hydroxytropinone.

Property Value Source
Molecular Formula CsH13NO:2 [11[2]
Molecular Weight 155.19 g/mol [1]
Melting Point 120-121°C [3][4]
Appearance Solid [5]

Disposal Procedures

The recommended procedure for the disposal of 6-Hydroxytropinone is to engage a licensed
disposal company.[4] This ensures that the waste is handled in accordance with all applicable
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regulations. The following steps provide a general workflow for managing 6-Hydroxytropinone
waste in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)
Before handling 6-Hydroxytropinone, ensure appropriate PPE is worn. This includes:
e Gloves: Use proper glove removal technique to avoid skin contact.[4]

o Eye Protection: Use safety glasses or goggles tested and approved under government
standards.[4]

o Body Protection: Wear a lab coat or other suitable protective clothing.[4]
Step 2: Waste Collection
e Unused Product: Dispose of as unused product.[4]

o Contaminated Materials: Sweep up any solid spills and place them in a suitable, closed
container for disposal.[4][5] Avoid generating dust.[4]

o Labeling: Clearly label the waste container with the chemical name and any associated
hazards.

Step 3: Storage

o Store waste containers in a cool, dry, and well-ventilated area.[4]
e Keep containers tightly closed.[4]

Step 4: Professional Disposal

o Arrange for a licensed chemical waste disposal company to collect the 6-Hydroxytropinone
waste.[4]

e Do not attempt to dispose of this chemical down the drain or in regular trash.[4][6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and steps for the proper disposal
of 6-Hydroxytropinone.
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Caption: Workflow for the proper disposal of 6-Hydroxytropinone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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